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Compound of Interest

Compound Name: Ozogamicin

Cat. No.: B1678132

For Immediate Implementation by Laboratory Personnel

This document provides crucial operational and disposal guidance for Ozogamicin, an
antibody-drug conjugate (ADC) containing the potent cytotoxic agent calicheamicin. Adherence
to these procedures is mandatory to ensure the safety of all laboratory personnel and to
maintain compliance with environmental health and safety regulations. Ozogamicin and its
cytotoxic component, calicheamicin, are classified as hazardous and require specialized
handling and disposal methods.

I. Personnel Protective Equipment (PPE)

All personnel handling Ozogamicin, in any form (lyophilized powder, reconstituted solution, or
waste), must wear the following PPE:

Gloves: Two pairs of chemotherapy-rated nitrile gloves. Change the outer pair immediately if
contaminated.

» Gown: A disposable, solid-front, back-closure gown made of a low-permeability fabric.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Respiratory Protection: A fit-tested N95 respirator or higher is required when handling the
lyophilized powder or when there is a risk of aerosol generation.
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ll. Handling and Waste Segregation

o Preparation: All handling of Ozogamicin, including reconstitution and dilution, must be
performed in a certified Class Il Biological Safety Cabinet (BSC) or a containment isolator.

o Transport: When transporting Ozogamicin solutions, use sealed, leak-proof, and impact-
resistant secondary containers.

o Waste Streams: All materials that come into contact with Ozogamicin are considered
cytotoxic waste and must be segregated from regular laboratory trash. This includes, but is
not limited to:

o Vials, syringes, and needles

o Contaminated PPE (gowns, gloves, etc.)
o Absorbent pads and cleaning materials
o Liquid waste from experiments or spills

All solid cytotoxic waste should be placed in designated, puncture-proof containers with a
purple lid and clearly labeled with a cytotoxic hazard symbol. Liquid waste requires chemical
inactivation prior to final disposal.

lll. Chemical Inactivation and Decontamination
Procedures

Due to the extreme potency of the calicheamicin payload, both liquid waste and contaminated
surfaces require chemical inactivation to render the cytotoxic components inert. The following
procedures are based on the chemical liabilities of the calicheamicin molecule, specifically the
disulfide linker and the enediyne core.

Decontamination of Surfaces and Equipment

For routine cleaning of the BSC and any surfaces or equipment potentially contaminated with
Ozogamicin, a two-step process is required. This method is adapted from commercially
available cytotoxic drug decontamination kits.
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Table 1: Surface Decontamination Protocol

Step Agent Concentration Contact Time Purpose
) Oxidative
Sodium ]
] 2% (freshly ] degradation of
1 Hypochlorite 10 minutes ) o
) prepared) the calicheamicin
Solution

molecule.

Neutralization of

Sodium ]
] ] the corrosive
2 Thiosulfate 1% 5 minutes ]
) sodium
Solution ]
hypochlorite.

Experimental Protocol: Surface Decontamination

o Preparation: Ensure the area is clear of any unnecessary materials. Prepare fresh 2%
sodium hypochlorite and 1% sodium thiosulfate solutions.

e Step 1. Decontamination:

o Generously apply the 2% sodium hypochlorite solution to the contaminated surface using

low-lint wipes.

o Start from the least contaminated area and work towards the most contaminated area to

avoid spreading.
o Ensure the entire surface remains wet for a minimum of 10 minutes.
e Step 2: Neutralization:

o After the 10-minute contact time, apply the 1% sodium thiosulfate solution to the entire
surface to neutralize the bleach.

o Allow a contact time of at least 5 minutes.

e Final Cleaning:
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o Wipe the surface with sterile, deionized water to remove any chemical residues.

o Dispose of all cleaning materials as cytotoxic waste.

Inactivation of Liquid Waste

Liquid waste containing Ozogamicin must be chemically inactivated before being collected for
final disposal. This procedure utilizes a reducing agent to cleave the disulfide bond in the linker,
a known instability of calicheamicin-containing ADCs.

Table 2: Liquid Waste Inactivation Protocol

. Incubation
Agent Concentration . Temperature Purpose
Time

Reductive
o ) cleavage of the

Dithiothreitol ] Room o
100 mM (final) 24 hours disulfide linker,

(DTT) Temperature

inactivating the
ADC.

Experimental Protocol: Liquid Waste Inactivation

» Preparation: Collect all aqueous liquid waste containing Ozogamicin in a designated, sealed

container.
¢ Inactivation:

o |In a fume hood, add a sufficient volume of a concentrated DTT stock solution to the waste

container to achieve a final concentration of 200 mM.
o Gently mix the solution.
o Seal the container and let it stand at room temperature for at least 24 hours.

o Disposal: After the 24-hour incubation period, the inactivated waste can be collected by the
institution's hazardous waste management service. Clearly label the container as
"Inactivated Ozogamicin Waste."
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IV. Spill Management

In the event of an Ozogamicin spill, immediate action is required to contain the contamination

and protect personnel.

o Evacuate: Alert all personnel in the immediate area and evacuate.

 |solate: Secure the area and post a "Cytotoxic Spill" warning sign.

o PPE: Don the full PPE as described in Section | before re-entering the spill area.
» Containment:

o For liquid spills: Gently cover the spill with absorbent pads, starting from the outside and

working inwards.

o For powder spills: Carefully cover the spill with damp absorbent pads to avoid aerosolizing

the powder.
e Decontamination:

o Once the spill is absorbed, decontaminate the area using the two-step sodium
hypochlorite and sodium thiosulfate procedure outlined in Table 1.

» Disposal: Place all contaminated absorbent materials, broken glass (if any, using forceps),
and PPE into a cytotoxic waste container.

o Reporting: Report the spill to the laboratory supervisor and the institutional environmental
health and safety office.

Visual Workflow for Ozogamicin Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Ozogamicin waste.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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